Cas no 503-49-1 (Meglutol)

Meglutol structure

Product Name:Meglutol

CAS No:503-49-1

MF:C₆H₁₀O₅

MW:162.140602588654

MDL:MFCD00002712

CID:93745

PubChem ID:87570836

Update Time:2025-04-18

Meglutol Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-3-methylglutaric acid
- 3-Hydroxy-3-methylpentanedioic acid
- Dicrotalic acid
- Meglutol
- 3-Hydroxy-3-methylpentane-1,5-dioic Acid
- Lipoglutaren
- Medroglutaric acid
- 3-hydroxy-3-methyl-glutaric acid
- HMGA
- beta-Hydroxy-beta-methylglutaric acid
- Meglutolum
- Pentanedioic acid, 3-hydroxy-3-methyl-
- Meglutol [USAN:INN]
- Meglutolum [INN-Latin]
- CB 337
- Glutaric acid, 3-hydroxy-3-methyl-
- 3-Hydroxy-3-methylglutarate
- 3-Hydroxymethylglutaric acid
- CLA99KCD53
- SCHEMBL28443
- 503-49-1
- UNII-CLA99KCD53
- 3-Hydroxy-3-methylglutaric acid, >=95%
- 3-hydroxy-3-methyl glutaric acid
- beta-Hydroxy-beta-Methylglutarate
- EINECS 207-971-1
- Dicrotalate
- NS00014740
- NPOAOTPXWNWTSH-UHFFFAOYSA-N
- 3-Hydroxy-3-methylglutaricAcid
- (S)-3-Hydroxy-3-methylglutaric acid
- bmse000335
- F17049
- Meglutol (USAN/INN)
- HY-B1189
- D04897
- CHEBI:16831
- A871595
- CHEMBL50444
- MEGxp0_001907
- H0436
- A90FC159-16ED-49CA-9A7F-D90B0A5B3EBC
- NSC-361411
- MEGLUTOL [MI]
- GLUTARIC ACID, BETA-HYDROXY METHYL
- BRN 1769194
- b-Hydroxy-b-methylglutaric acid
- Dicrotalic acid;3-Hydroxy-3-methylglutaric acid
- MFCD00002712
- NSC 361411
- BDBM50160720
- 3-HYDROXY-3-METHYLPENTANE-1
- CCG-213633
- MEGLUTOL [USAN]
- Q524670
- NSC-760412
- DTXSID90198304
- b-Hydroxy-b-methylglutarate
- NSC760412
- SR-01000763754
- FT-0669836
- 4-03-00-01166 (Beilstein Handbook Reference)
- NCGC00169018-01
- 3-Methyl-3-hydroxyglutarate
- SR-01000763754-2
- 3-Hydroxy-3-methylglutaric acid, purum, >=95.0% (GC)
- MLS001066390
- AKOS000280741
- 3-Hydroxymethylglutarate
- CB-337
- (S)-Meglutol
- Pharmakon1600-01506183
- 3-Hydroxy-3-methylpentanedioic acid; Dicrotalic acid; Meglutol
- CS-4798
- ACon1_000502
- HMS3264B09
- 3-Methyl-3-hydroxyglutaric acid
- GTPL2960
- NSC361411
- DB04377
- AS-63885
- C03761
- AB00698060_04
- SMR000471861
- MEGLUTOL [MART.]
- HMG
- MEGLUTOL [INN]
- 3-Hydorxy-3-methylglutaric acid
- 3-OH-3-methyl-Glutars�ure; Meglutol
- MLSMR
- Menotrophin?
- (3R)-3,5,5-trihydroxy-3-methylpentanoic acid
- Dicrotalic acid; 3-Hydroxy-3-methylglutaric acid
- DB-071173
- BRD-K00495673-001-05-2
- XII
- MDL： MFCD00002712
- Inchi： 1S/C6H10O5/c1-6(11,2-4(7)8)3-5(9)10/h11H,2-3H2,1H3,(H,7,8)(H,9,10)
- InChI Key： NPOAOTPXWNWTSH-UHFFFAOYSA-N
- SMILES： OC(C)(CC(=O)O)CC(=O)O
- BRN： 1769194

Computed Properties

Exact Mass: 162.05300
Monoisotopic Mass: 162.05282342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.2
Topological Polar Surface Area: 94.8

Experimental Properties

Color/Form: Not determined
Density: 1.2132 (rough estimate)
Melting Point: 106.0 to 110.0 deg-C
Boiling Point: 120°C/13mmHg(lit.)
Refractive Index: 1.4230 (estimate)
PSA: 94.83000
LogP: -0.31320
Solubility: Not determined
Merck: 5808

Meglutol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S22; S24/25; S36; S26
FLUKA BRAND F CODES：10
RTECS：MA3753000
Hazardous Material Identification：
Safety Term：S22-S24/25
Toxicity：LD50 in mice (g/kg): 7.33 orally; 3.23 i.p. (Savoie, Lupien)
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases：R36/37/38

Meglutol Customs Data

HS CODE：2918199090
Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Meglutol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1189-10mM*1mLinDMSO	Meglutol	503-49-1	≥98.0%	10mM*1mLinDMSO	￥600	2023-07-26
MedChemExpress	HY-B1189-10mg	Meglutol	503-49-1	≥98.0%	10mg	￥500	2023-06-14
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H137616-100mg	Meglutol	503-49-1	≥93.0%	100mg	¥417.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H137616-1g	Meglutol	503-49-1	≥93.0%	1g	¥3089.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H137616-500mg	Meglutol	503-49-1	≥93.0%	500mg	¥1654.90	2023-09-02
TRC	H948263-100mg	3-Hydroxy-3-methylpentane-1,5-dioic Acid	503-49-1		100mg	$ 153.00	2023-09-07
TRC	H948263-500mg	3-Hydroxy-3-methylpentane-1,5-dioic Acid	503-49-1		500mg	$ 627.00	2023-09-07
TRC	H948263-1g	3-Hydroxy-3-methylpentane-1,5-dioic Acid	503-49-1		1g	$ 1133.00	2023-09-07
TRC	H948263-2.5g	3-Hydroxy-3-methylpentane-1,5-dioic Acid	503-49-1		2.5g	$2110.00	2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1664-5 mg	Meglutol	503-49-1	98.00%	5mg	￥287.00	2022-04-26

Meglutol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:503-49-1)3-HYDROXY-3-METHYLGLUTARIC ACID

Order Number:sfd3686

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:503-49-1)3-Hydroxy-3-methylpentanedioic acid

Order Number:LE11490

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

Email:18501500038@163.com

Meglutol Related Literature

1. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Related Categories

503-49-1 (Meglutol) Related Products

Recommended suppliers